Cas no 23012-10-4 (2-methyl-1,3-oxazole)

2-Methyl-1,3-oxazole is a heterocyclic organic compound featuring a five-membered ring structure containing one oxygen and one nitrogen atom, with a methyl group substituted at the 2-position. This compound is valued for its versatility as a building block in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its stable oxazole core enables participation in various reactions, including cycloadditions and substitutions, facilitating the construction of complex molecular frameworks. The methyl group enhances reactivity and selectivity in certain transformations. With applications in medicinal chemistry and material science, 2-methyl-1,3-oxazole is a useful intermediate for researchers seeking to modify or functionalize heterocyclic systems efficiently.

2-methyl-1,3-oxazole structure

Product Name:2-methyl-1,3-oxazole

CAS No:23012-10-4

MF:C₄H₅NO

MW:83.0886008739471

MDL:MFCD08669512

CID:251620

PubChem ID:12547675

Update Time:2025-06-07

2-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

- 2-Methyloxazole
- 2-methyl-1,3-oxazole
- 2-Methyloxazole HCl
- Oxazole, 2-methyl-
- 2-methyl-2-oxazoline
- 2-Methyl-oxazol
- methyloxazole
- Oxazole,2-methyl
- 2-Methyl-oxazole
- FT-0753058
- SB35637
- Isoxazol-5yl-methylamine
- O10838
- 2-methyl oxazole
- DTXSID10502126
- MFCD08669512
- 23012-10-4
- ZCHCHJQEWYIJDQ-UHFFFAOYSA-N
- A878360
- SY028288
- EN300-176874
- AMY24088
- 2-methyl-1, 3-oxazole
- CS-0312016
- AKOS006288794
- DB-003302
- MDL： MFCD08669512
- Inchi： 1S/C4H5NO/c1-4-5-2-3-6-4/h2-3H,1H3
- InChI Key： ZCHCHJQEWYIJDQ-UHFFFAOYSA-N
- SMILES： O1C=CN=C1C

Computed Properties

Exact Mass: 83.03710
Monoisotopic Mass: 83.037113783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 46.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.017
Boiling Point: 82.277 ℃ at 760 mmHg
Flash Point: 17.809 °C
PSA: 26.03000
LogP: 0.98300

2-methyl-1,3-oxazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-methyl-1,3-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0594-1g	2-Methyl-oxazole	23012-10-4	95%	1g	2501.73CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0594-5g	2-Methyl-oxazole	23012-10-4	95%	5g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0594-500mg	2-Methyl-oxazole	23012-10-4	95%	500mg	1679.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0594-250mg	2-Methyl-oxazole	23012-10-4	95%	250mg	1263.58CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0594-100mg	2-Methyl-oxazole	23012-10-4	95%	100mg	1060.05CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0594-50mg	2-Methyl-oxazole	23012-10-4	95%	50mg	831.08CNY	2021-05-08
Chemenu	CM120045-1g	2-Methyloxazole	23012-10-4	95%	1g	$421	2021-08-06
Chemenu	CM120045-5g	2-Methyloxazole	23012-10-4	95%	5g	$1590	2021-08-06
TRC	M336160-10mg	2-Methyloxazole	23012-10-4		10mg	$ 50.00	2022-06-03
TRC	M336160-50mg	2-Methyloxazole	23012-10-4		50mg	$ 135.00	2022-06-03

2-methyl-1,3-oxazole Suppliers

Amadis Chemical Company Limited

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(CAS:23012-10-4)2-methyl-1,3-oxazole

Order Number:A878360

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:57

Price ($):302.0

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2-methyl-1,3-oxazole Related Literature

1. Towards a total synthesis of ulapualide A. Concise synthetic routes to the tris-oxazole ring system and tris-oxazole macrolide core in ulapualides, kabiramides, halichondramides, mycalolides and halishigamides

Shital K. Chattopadhyay,James Kempson,Alan McNeil,Gerald Pattenden,Michael Reader,David E. Rippon,David Waite J. Chem. Soc. Perkin Trans. 1 2000 2415
2. Palladium-catalyzed oxidative cross-coupling of azole-4-carboxylates with indoles: an approach to the synthesis of pimprinine

Haipin Zhou,Kuo Gai,Aijun Lin,Jinyi Xu,Xiaoming Wu,Hequan Yao Org. Biomol. Chem. 2015 13 1243
3. Blue-luminescent 5-(3-indolyl)oxazoles via microwave-assisted three-component coupling–cycloisomerization–Fischer indole synthesis

Oliver Grotkopp,Atia Ahmad,Walter Frank,Thomas J. J. Müller Org. Biomol. Chem. 2011 9 8130
4. Total synthesis of siphonazole and its O-methyl derivative, structurally unusual bis-oxazole natural products

J?rg Linder,Alexander J. Blake,Christopher J. Moody Org. Biomol. Chem. 2008 6 3908
5. 24. A new synthesis of oxazoles and iminazoles including its application to the preparation of oxazole

J. W. Cornforth,R. H. Cornforth J. Chem. Soc. 1947 96

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

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